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Compound of Interest

Compound Name: CALRETICULIN

Cat. No.: B1178941 Get Quote

For researchers, scientists, and drug development professionals, rigorously validating the

interaction between the endoplasmic reticulum (ER) chaperone calreticulin and its substrates

is crucial for understanding protein folding, quality control, and various disease pathologies.

This guide provides a comparative overview of key experimental techniques used to quantify

and confirm these interactions, supported by experimental data and detailed protocols.

Quantitative Comparison of Validation Methods
The selection of an appropriate method for validating calreticulin-substrate interactions

depends on the specific research question, the nature of the substrate, and the desired

quantitative output. Below is a summary of dissociation constants (Kd) obtained for the

interaction between calreticulin and its co-chaperone ERp57 using different biophysical

techniques. A lower Kd value indicates a stronger binding affinity.
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Interacting
Proteins

Technique
Dissociation
Constant (Kd)

Reference

Calreticulin (P-

domain) & ERp57

Isothermal Titration

Calorimetry (ITC)
9.1 ± 3.0 µM [1]

Calreticulin (P-

domain) & ERp57
NMR Spectroscopy 18 ± 5 µM [1]

Calreticulin & ERp57
Surface Plasmon

Resonance (SPR)

Not explicitly stated,

but interaction

confirmed

[2]

Note: The provided data focuses on the interaction with the co-chaperone ERp57. The affinity

of calreticulin for its glycoprotein substrates is primarily mediated by the recognition of

monoglucosylated glycans.

Signaling Pathway and Experimental Workflow
Visualizing the biological context and the experimental process is essential for a

comprehensive understanding. The following diagrams illustrate the calnexin/calreticulin cycle

and a typical co-immunoprecipitation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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